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Compound of Interest

Compound Name:
2-(5-Chloro-2-furanyl)-1,3-

dioxolane

CAS No.: 82070-02-8

Cat. No.: B8668880

Get Quote

Part 1: Executive Summary & Immediate Action Card
Do not treat this compound as standard organic waste. 2-(5-Chloro-2-furanyl)-1,3-dioxolane
is a masked reactive intermediate. While the dioxolane ring provides stability, it is an acid-labile

protecting group. Upon contact with acidic waste streams, it hydrolyzes to release 5-

chlorofurfural, a potent lachrymator and suspected carcinogen, along with ethylene glycol.
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Critical Disposal Parameter Directive

Waste Stream Classification
Halogenated Organic Solvent (High BTU,

Chlorine-positive)

RCRA Hazard Codes (USA)
D001 (Ignitable), D022 (Chloroform-like

hazards/Toxic)

Incompatibility
ABSOLUTELY NO ACIDS. Segregate from

oxidizers and Lewis acids.

Storage Vessel
Amber glass or HDPE. Do not use metal cans

(corrosion risk if hydrolysis occurs).

Spill Response
Absorb with vermiculite or sand. Do not use

paper towels (flammability risk).

Part 2: Chemical Profile & Hazard Identification[1][2]
To ensure safe handling, one must understand the "Component-Based Hazard Assessment."

This molecule combines the reactivity of a halogenated furan with the flammability of a

dioxolane.

2.1 Derived Safety Data (SAR Analysis)
Since a dedicated SDS for this specific intermediate is often unavailable, the safety profile is

derived from its hydrolysis products: 5-Chlorofurfural and 1,3-Dioxolane.
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Property Value / Characteristic Risk Implication

Molecular Formula C₇H₇ClO₃
Halogenated waste requires

specific incineration.

Flash Point (Est.) ~45–55°C (Closed Cup)
Flammable Liquid. Vapors can

travel to ignition sources.[1]

Reactivity Acid-Sensitive Acetal

Hydrolysis Hazard: Contact

with acid releases toxic

aldehydes.

Toxicity High (Oral/Inhalation)

Furans are hepatotoxic; 5-

chlorofurfural is a severe eye

irritant.

Stability Peroxide Former

The dioxolane ether linkage

can form explosive peroxides

over time.

Expert Insight: The primary danger in disposal is accidental deprotection. If this compound is

poured into a waste carboy containing acidic byproducts (e.g., from a reaction workup using HCl

or H₂SO₄), it will decompose, potentially pressurizing the container and releasing toxic fumes.

Part 3: Step-by-Step Disposal Protocols
3.1 Routine Laboratory Waste (Small Scale < 1L)
Objective: Segregate to prevent hydrolysis and ensure incineration.

Preparation:

Verify the pH of the waste solution. If acidic, neutralize carefully with saturated Sodium

Bicarbonate (NaHCO₃) until pH 7–8.
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Why? Neutralization prevents the acetal from breaking down in the waste container.

Container Selection:

Use a dedicated Halogenated Solvent carboy.

Ensure the container is labeled "Halogenated Waste" and "Contains Furan Derivatives."

Transfer:

Pour waste slowly through a funnel in a fume hood.

Do not mix with chromic acid, nitric acid, or Piranha solution waste.

Tagging:

List the specific chemical name: "2-(5-Chloro-2-furanyl)-1,3-dioxolane".

Check the "Toxic" and "Flammable" hazard boxes.[2]

3.2 Bulk Disposal (Scale-up > 1L)
For process-scale disposal, lab carboys are insufficient.

Segregation: Collect in a dedicated 20L or 200L steel drum with a polyethylene liner.

Stabilization: Add a trace amount of stabilizer (e.g., Triethylamine, 0.1% v/v) to maintain

basicity and prevent acid-catalyzed hydrolysis during transport.

Vendor Notification: Explicitly inform the waste disposal contractor that the waste contains

chlorinated furans. This dictates the incineration temperature (must be >1100°C) to prevent

dioxin formation.

3.3 Spill Cleanup Procedure
Scenario: A 100mL bottle drops and shatters in the fume hood.

Evacuate & Ventilate: Clear the immediate area. Ensure the fume hood sash is at the lowest

working position.
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PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. If outside a hood, a

half-mask respirator with organic vapor cartridges is recommended.

Containment: Surround the spill with vermiculite or diatomaceous earth.

Note: Do not use standard paper towels; furans can wick and increase surface area for

volatilization/ignition.

Collection: Scoop the absorbed material into a wide-mouth jar or heavy-duty polyethylene

bag.

Surface Decontamination: Wipe the area with a mild detergent solution (soap and water).

Avoid bleach (reaction with furans can be violent).

Disposal: Label the debris as "Hazardous Waste: Flammable Solid (Furan Contaminated)."

Part 4: Visual Decision Workflow
The following diagram outlines the logical decision process for disposing of 2-(5-Chloro-2-
furanyl)-1,3-dioxolane to ensure compliance and safety.
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Waste Generation:
2-(5-Chloro-2-furanyl)-1,3-dioxolane

Is the waste Pure or Mixed?

Pure Compound
(Expired/Surplus)

Pure

Reaction Mixture
(Solvents/Byproducts)

Mixed

Transfer to Halogenated
Waste Container

CRITICAL STEP:
Check pH of Mixture

pH < 7 (Acidic)

Yes

pH ≥ 7 (Neutral/Basic)

No

Neutralize with NaHCO3
(Prevent Hydrolysis)

Label: 'Halogenated Organic'
+ 'Toxic Furan'

Ship for High-Temp Incineration
(Rotary Kiln)

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and disposal of halogenated furan acetals.
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Part 5: Regulatory Compliance & Waste Coding
5.1 US EPA (RCRA) Classification
Under the Resource Conservation and Recovery Act (RCRA), this waste falls under the

following codes:

D001 (Ignitability): Flash point < 60°C.

D022 (Toxicity Characteristic): While not explicitly listed, the chloroform-like behavior of

chlorinated organics often triggers this classification or the "F-listed" (F002) category if spent

halogenated solvents are present.

Halogenated Solvent Stream: Most institutions segregate this into the "Red Can" or

"Halogenated" stream to ensure it goes to an incinerator equipped with an HCl scrubber.

5.2 European Waste Catalogue (EWC)
Code 07 01 03:* Organic halogenated solvents, washing liquids, and mother liquors.

Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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